Mambalgin-1

• Molecular Formula: C272H429N85O84S10
• Molecular Weight: 6554.59 Da
• Appearance: white lyophilized solidPurity rate: > 98 %AA sequence: LKC3YQHGKVVTC12HRDMKFC19YHNTGMPFRNLKLILQGC37SSSC41SETENNKC49C50STDRC55NK-OHDisulfide bonds: Cys3-Cys19, Cys12-Cys37, Cys41-Cys49, Cys50-Cys55Length (aa): 57

Researchers studying ASIC channels face variability when substituting Mambalgin-1 with under-characterized isoforms like Mambalgin-2 or PcTx1. Mambalgin-1 provides defined IC50 values (55 nM on rASIC1a, 192 nM on hASIC1b, 246 nM on rASIC1a-rASIC2a) for reproducible, subunit-specific inhibition. • Morphine-comparable analgesia without tolerance or respiratory depression in pain models. • Structurally orthogonal to PcTx1; cryo-EM resolved binding interface (5.4 Å). • Lyophilized powder (>95% purity); validated scaffold for engineered analogs.

Mambalgin-1 Baseline Procurement Profile

Mambalgin-1 is a 57-amino acid peptide toxin (MW 6554.5 g/mol) isolated from the venom of the black mamba (Dendroaspis polylepis polylepis), belonging to the three-finger toxin family [1]. It functions as a selective, reversible inhibitor of acid-sensing ion channels (ASICs), specifically targeting homomeric ASIC1a and ASIC1b channels as well as heteromeric channels containing the ASIC1a or ASIC1b subunit, while showing no activity against ASIC2a, ASIC3, TRPV1, P2X2, 5-HT3A, Nav1.8, Cav3.2, or Kv1.2 channels [1][2]. Mambalgin-1 is accessible via solid-phase chemical synthesis and is commercially available from multiple vendors as a lyophilized powder (>95% purity) or as the TFA salt for research applications [3].

1 ASIC1a/1b-selective channel inhibitor, three-finger toxin family

2 Lyophilized powder, >95% purity, TFA salt format

3 Solid-phase peptide synthesis origin; commercially available for research

• [1] Diochot S, Baron A, Salinas M, et al. Black mamba venom peptides target acid-sensing ion channels to abolish pain. Nature. 2012;490(7421):552-555. doi:10.1038/nature11494 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. mambalgin-1 ligand page. Accessed 2026. Ligand ID: 10308. View Source
• [3] Mourier G, Salinas M, Kessler P, et al. Mambalgin-1 Pain-relieving Peptide, Stepwise Solid-phase Synthesis, Crystal Structure, and Functional Domain for Acid-sensing Ion Channel 1a Inhibition. J Biol Chem. 2016;291(6):2616-2629. doi:10.1074/jbc.M115.702373 View Source

Why Mambalgin-1 Substitution Compromises Reproducibility

Substituting Mambalgin-1 with other ASIC-targeting peptides (e.g., PcTx1, APETx2) or even closely related mambalgin isoforms (Mambalgin-2, Mambalgin-3) without direct quantitative comparison introduces substantial experimental variability and risks misinterpretation of results. While Mambalgin-2 differs from Mambalgin-1 by only a single amino acid substitution (Phe4 vs. Tyr4), their relative potencies across ASIC channel subtypes are not identical, and the full comparative pharmacological profile of Mambalgin-2 and Mambalgin-3 remains incompletely characterized in peer-reviewed literature [1]. PcTx1, though also an ASIC1a inhibitor, exhibits pH-dependent potentiation effects on certain channel states that Mambalgin-1 does not, and its binding site on ASIC1a does not overlap with that of Mambalgin-1 [2][3]. APETx2 targets ASIC3-containing channels, a distinct pharmacological profile entirely. Furthermore, engineered analogs such as Mamb-AL demonstrate up to 5-fold enhanced potency relative to wild-type Mambalgin-1, underscoring that even minor sequence variations produce quantifiable differences in functional inhibition [4]. Therefore, generic substitution without reference to the specific quantitative evidence below can lead to divergent experimental outcomes, particularly in native tissue preparations where ASIC subunit composition is heterogeneous.

Mambalgin-2 / Mambalgin-3

Single amino acid difference; relative potencies across ASIC subtypes not identical and incompletely characterized. Potency shift may occur.

PcTx1

ASIC1a inhibitor with non-overlapping binding site; exhibits pH-dependent potentiation that Mambalgin-1 does not. Native neuron effective concentration differs substantially.

APETx2 / Engineered analogs (Mamb-AL)

APETx2 targets ASIC3, distinct profile. Mamb-AL shows up to 5-fold enhanced potency versus wild-type; not interchangeable without re-validation.

• [1] IUPHAR/BPS Guide to Pharmacology. mambalgin-1 ligand page. Accessed 2026. Ligand ID: 10308. View Source
• [2] Salinas M, Kessler P, Douguet D, et al. Mechanisms of Action of the Peptide Toxins Targeting Human and Rodent Acid-Sensing Ion Channels and Relevance to Their In Vivo Analgesic Effects. Toxins (Basel). 2022;14(10):709. doi:10.3390/toxins14100709 View Source
• [3] Sun D, Liu S, Li S, et al. Structure and analysis of nanobody binding to the human ASIC1a ion channel. Published online. doi:10.1038/s41421-018-0026-1 View Source
• [4] Two Amino Acid Substitutions Improve the Pharmacological Profile of the Snake Venom Peptide Mambalgin. Toxins (Basel). 2025;17(3):101. doi:10.3390/toxins17030101 View Source

Mambalgin-1 Comparative Potency and Selectivity

ASIC Subtype Potency vs. PcTx1 in Native Neurons

Mambalgin-1 exhibits distinct potency across recombinant ASIC channel subtypes expressed in COS-7 cells. Its IC50 values are: 55 nM on rat ASIC1a homomers, 127 nM on human ASIC1a homomers, 246 nM on rat ASIC1a-ASIC2a heteromers, 61 nM on rat ASIC1a-ASIC2b heteromers, 192 nM on human ASIC1b homomers, and 72 nM on rat ASIC1a-ASIC1b heteromers . In native dorsal root ganglion (DRG) neurons, a direct head-to-head comparison showed that 674 nM Mambalgin-1 inhibited native ASIC currents, whereas PcTx1 achieved comparable inhibition at 20 nM (a 33.7-fold lower concentration), indicating that PcTx1 is substantially more potent on native neuronal ASIC currents [1]. This potency differential is critical when designing experiments on native tissue; Mambalgin-1 requires higher working concentrations than PcTx1 to achieve equivalent channel blockade in neurons.

Native neuron ASIC inhibition

Head-to-head

Mambalgin-1 674 nM vs PcTx1 20 nM for comparable inhibition

Mambalgin-1 requires higher working concentration than PcTx1 in native DRG neurons.

Whole-cell patch clamp, DRG neurons, Vh = -50 mV

Evidence Dimension	Inhibition of native ASIC currents in DRG neurons
Target Compound Data	Mambalgin-1 at 674 nM
Comparator Or Baseline	PcTx1 at 20 nM
Quantified Difference	Mambalgin-1 requires 33.7-fold higher concentration for comparable effect
Conditions	Whole-cell patch clamp electrophysiology; native dorsal root ganglion (DRG) neurons; Vh = -50 mV

Why This Matters

This head-to-head comparison in native neurons provides a direct, quantitative basis for selecting the appropriate ASIC1a inhibitor and working concentration based on experimental context, as Mambalgin-1 requires substantially higher concentrations than PcTx1 for equivalent native current inhibition.

• [1] Diochot S, Baron A, Salinas M, et al. Black mamba venom peptides target acid-sensing ion channels to abolish pain. Nature. 2012;490(7421):552-555. Figure 1h. doi:10.1038/nature11494 View Source

ASIC Subunit Selectivity vs. APETx2 and PcTx1

Mambalgin-1 demonstrates a well-defined selectivity profile across ASIC channel subtypes, with quantifiable differences in potency that dictate its experimental utility. On recombinant channels, Mambalgin-1 (1 μM) potently inhibits homomeric ASIC1a (IC50 = 55 nM for rat, 127 nM for human) and ASIC1b (IC50 = 192 nM), as well as heteromeric ASIC1a-ASIC2b (IC50 = 61 nM) and ASIC1a-ASIC1b (IC50 = 72 nM) channels [1]. It shows moderate inhibition of ASIC1a-ASIC2a heteromers (IC50 = 246 nM) but has no effect on ASIC2a, ASIC3, ASIC1a-ASIC3, ASIC1b-ASIC3, TRPV1, P2X2, 5-HT3A, Nav1.8, Cav3.2, or Kv1.2 channels at concentrations up to 1-10 μM [1][2]. In contrast, APETx2 (3 μM) selectively inhibits ASIC3-containing channels, while PcTx1 (20 nM) shows pH-dependent effects on ASIC1a, including potentiation under certain conditions [3]. This distinct selectivity fingerprint enables researchers to parse the contributions of specific ASIC subunits in native systems, a capability not available with broader-spectrum or differently selective inhibitors.

ASIC subunit selectivity

Class-level

IC50: 55 nM (rASIC1a), 192 nM (hASIC1b), 246 nM (rASIC1a-ASIC2a); no inhibition of ASIC2a/ASIC3 up to 10 µM

Defined selectivity pattern enables subunit-specific attribution in native tissue.

Recombinant channels expressed in COS-7 cells

Evidence Dimension	ASIC channel subtype selectivity profile
Target Compound Data	Mambalgin-1: IC50 55 nM (rASIC1a), 192 nM (hASIC1b), 72 nM (rASIC1a-ASIC1b), 246 nM (rASIC1a-ASIC2a); no inhibition of ASIC2a, ASIC3, etc.
Comparator Or Baseline	APETx2: selective for ASIC3-containing channels; PcTx1: pH-dependent ASIC1a inhibition/potentiation
Quantified Difference	Mambalgin-1 shows a distinct selectivity pattern, with >200-fold selectivity for ASIC1a over ASIC2a/ASIC3 (no detectable inhibition)
Conditions	Recombinant channels expressed in COS-7 cells or Xenopus oocytes; electrophysiological recording

Why This Matters

The quantitatively defined selectivity profile of Mambalgin-1 enables researchers to confidently attribute observed physiological effects to specific ASIC subunits, a critical requirement for mechanism-of-action studies and target validation in pain and neurological disease research.

• [1] SB Peptide. Mambalgin-1 product page. Technical specification and IC50 values. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. mambalgin-1 ligand page. Selectivity at ion channels table. Accessed 2026. View Source
• [3] Salinas M, Kessler P, Douguet D, et al. Mechanisms of Action of the Peptide Toxins Targeting Human and Rodent Acid-Sensing Ion Channels and Relevance to Their In Vivo Analgesic Effects. Toxins (Basel). 2022;14(10):709. Table 1. doi:10.3390/toxins14100709 View Source

In Vivo Analgesic Efficacy vs. Ziconotide

In a comparative study using a mouse model of inflammatory pain, Mambalgin-1 demonstrated faster onset and stronger analgesic effect compared to ziconotide (Prialt), an FDA-approved peptide analgesic derived from cone snail venom [1]. Mambalgin-1 produced potent analgesic effects after local, intravenous, or central administration in models of inflammatory and neuropathic pain, with efficacy comparable to morphine but through an opioid-independent mechanism that avoids morphine-associated tolerance and respiratory depression [2]. Additionally, an engineered analog (Mamb-AL) showed a trend toward stronger analgesic efficacy than wild-type Mambalgin-1 in the acetic acid-induced writhing model, with significant effects observed at systemic doses as low as 0.01–0.1 mg/kg [3]. While direct quantitative comparison data for the parent compound versus specific analgesics beyond ziconotide remain limited in peer-reviewed literature, the available evidence positions Mambalgin-1 as a mechanistically distinct analgesic with favorable onset kinetics relative to a clinically used peptide comparator.

Inflammatory pain model response

Reported

Faster onset and stronger analgesic response vs ziconotide in mouse inflammatory pain model

Supports ASIC1a pathway contribution to pain-model endpoints.

Qualitative comparison; quantitative time-course available in referenced study

Evidence Dimension	Analgesic onset and magnitude in inflammatory pain model
Target Compound Data	Mambalgin-1: faster onset and stronger analgesia
Comparator Or Baseline	Ziconotide (Prialt)
Quantified Difference	Qualitative comparison: faster and stronger analgesia (full quantitative time-course data available in referenced study)
Conditions	Mouse model of inflammatory pain

Why This Matters

This comparative data against an FDA-approved peptide analgesic validates the translational relevance of Mambalgin-1 for pain research programs and provides a benchmark for evaluating novel ASIC-targeting compounds in preclinical development.

• [1] ANR Project ANR-17-CE18-0019. Developing a natural peptide as a novel potent non-opioid analgesic – PeptOPain. Project summary, 2017-2020. View Source
• [2] Diochot S, Baron A, Salinas M, et al. Black mamba venom peptides target acid-sensing ion channels to abolish pain. Nature. 2012;490(7421):552-555. doi:10.1038/nature11494 View Source
• [3] Two Amino Acid Substitutions Improve the Pharmacological Profile of the Snake Venom Peptide Mambalgin. Toxins (Basel). 2025;17(3):101. doi:10.3390/toxins17030101 View Source

Allosteric Binding Mechanism vs. PcTx1

Cryo-electron microscopy (cryo-EM) of the chicken ASIC1a–Mambalgin-1 complex at 5.4 Å resolution provided the first experimental evidence that Mambalgin-1 interacts directly with the extracellular thumb domain of ASIC1a, rather than inserting into the acid-sensing pocket as previously hypothesized [1]. This binding induces relocation of the thumb domain, disrupting the acidic pocket through an unusual allosteric effect. Subsequent molecular dynamics simulations and structure-activity relationship studies refined this model, revealing that fingers I and II of Mambalgin-1 are required for interaction with the thumb domain, with Lys-8 of finger I potentially interacting with Tyr-358 in the thumb domain [2]. Critically, Mambalgin-1 locks the hinge between the α4 and α5 helices in the thumb domain to prevent channel opening, a mechanism distinct from that of PcTx1, which binds to a non-overlapping site on ASIC1a [3]. The Nb.C1 nanobody binding site does not overlap with PcTx1, and fusion of Nb.C1 with PcTx1 markedly enhances PcTx1 potency, confirming distinct binding epitopes [3].

ASIC1a binding mechanism

Class-level

Mambalgin-1 binds thumb domain; PcTx1 binds distinct, non-overlapping site

Complementary pharmacological tools for probing ASIC1a conformational states.

Cryo-EM (5.4 Å) and molecular dynamics

Evidence Dimension	Binding site and inhibition mechanism on ASIC1a
Target Compound Data	Mambalgin-1: binds extracellular thumb domain; locks α4-α5 hinge; allosteric mechanism
Comparator Or Baseline	PcTx1: binds to a distinct, non-overlapping site; pH-dependent effects including potentiation
Quantified Difference	Mechanistic differentiation: non-overlapping binding sites confirmed by nanobody competition studies
Conditions	Cryo-EM structure (5.4 Å resolution) of cASIC1a-Mambalgin-1 complex; molecular dynamics simulations; double mutant cycle analysis

Why This Matters

The structurally defined, non-overlapping binding mechanism of Mambalgin-1 relative to PcTx1 provides a rational basis for using these inhibitors as complementary pharmacological tools to probe ASIC1a function and for designing combination strategies or novel allosteric ASIC modulators.

• [1] Sun D, Liu S, Li S, et al. Cryo-EM structure of the ASIC1a–mambalgin-1 complex reveals that the peptide toxin mambalgin-1 inhibits acid-sensing ion channels through an unusual allosteric effect. Cell Discov. 2018;4:27. doi:10.1038/s41421-018-0026-1 View Source
• [2] Salinas M, Kessler P, Douguet D, et al. Mambalgin-1 pain-relieving peptide locks the hinge between α4 and α5 helices to inhibit rat acid-sensing ion channel 1a. Neuropharmacology. 2021;185:108453. doi:10.1016/j.neuropharm.2021.108453 View Source
• [3] Wu Y, Chen Z, Sigworth FJ, Canessa CM. Structure and analysis of nanobody binding to the human ASIC1a ion channel. Published online. doi:10.1038/s41421-018-0026-1 View Source

Mambalgin-1 Application Scenarios

ASIC Subunit Dissection in Native Neurons

Researchers studying the roles of specific ASIC subunits in pain signaling, synaptic plasticity, or ischemia can employ Mambalgin-1 at empirically validated concentrations (e.g., 100 nM to 1 μM) to selectively inhibit ASIC1a- and ASIC1b-containing channels while leaving ASIC2a, ASIC3, and other ion channel families unaffected [1][2]. The defined IC50 values for different ASIC subunit combinations (55 nM on rASIC1a; 192 nM on hASIC1b; 246 nM on rASIC1a-rASIC2a) enable concentration-response experimental designs that discriminate among channel compositions based on differential sensitivity. This approach is particularly valuable in dorsal root ganglion (DRG) and spinal cord neuron preparations, where the relative expression of ASIC subunits varies by cell type and pathological state [1].

Opioid-Sparing Analgesic Development

Drug discovery programs seeking non-opioid analgesics can utilize Mambalgin-1 as a reference tool compound for ASIC1a-mediated pain pathway inhibition. Mambalgin-1 has demonstrated efficacy comparable to morphine in inflammatory and neuropathic pain models but without tolerance development or respiratory depression, and has shown faster onset and stronger analgesia versus ziconotide in comparative studies [3][4]. These properties make Mambalgin-1 suitable for: (i) validating ASIC1a as a therapeutic target in specific pain indications; (ii) serving as a positive control in screening assays for novel ASIC modulators; and (iii) benchmarking the in vivo efficacy of engineered analogs such as Mamb-AL, which exhibits 3- to 5-fold enhanced potency on ASIC1a and ASIC1b channels [5].

Structural Biology of Allosteric ASIC Modulation

Structural biologists and computational chemists investigating allosteric modulation of ASIC channels can leverage the experimentally resolved cryo-EM structure of the cASIC1a–Mambalgin-1 complex (5.4 Å resolution) and the refined molecular dynamics models of the rat ASIC1a–Mambalgin-1 interaction [6][7]. These structural data delineate the specific binding interface involving the thumb domain, the α4-α5 hinge region, and key residues (e.g., Lys-8 in Mambalgin-1, Tyr-358 in rASIC1a) that mediate inhibition. Because Mambalgin-1 binds to a site distinct from that of PcTx1, it provides a structurally orthogonal tool for probing ASIC1a conformational dynamics and for structure-based design of novel allosteric inhibitors or bivalent ligands [8].

Peptide Engineering for Stability Optimization

Biotechnology and peptide chemistry groups engaged in developing stabilized or miniaturized ASIC inhibitors for therapeutic applications can use wild-type Mambalgin-1 as a benchmark scaffold. Studies have identified that the disulfide bond between Cys50 and Cys55 is susceptible to in vivo oxidation, contributing to a short half-life [9]. Engineered analogs such as Mamb-AL, featuring Met→Ala and Met→Leu substitutions, demonstrate improved recombinant production efficiency in E. coli and enhanced pharmacological properties, including 3-fold greater inhibition of ASIC1a and 5-fold greater inhibition of ASIC1b compared to wild-type [5]. Mambalgin-1 thus serves as a validated starting point for iterative optimization aimed at improving stability, production yield, and in vivo half-life while maintaining ASIC1a selectivity [10].

Application

Selection Property

Validation Focus

Native ASIC subunit dissection

Subunit-selective inhibition profile

IC50-based concentration-response in DRG/spinal neurons

Non-opioid pain pathway research

ASIC1a-mediated pathway inhibition benchmark

Comparative model response vs. morphine and ziconotide

ASIC allosteric modulation studies

Structurally defined binding mechanism

Cryo-EM complex and molecular dynamics models

Peptide scaffold engineering

Wild-type potency and stability reference

Engineered analog benchmarking (Mamb-AL)

• [1] Diochot S, Baron A, Salinas M, et al. Black mamba venom peptides target acid-sensing ion channels to abolish pain. Nature. 2012;490(7421):552-555. doi:10.1038/nature11494 View Source
• [2] SB Peptide. Mambalgin-1 product page. Technical specification and selectivity profile. View Source
• [3] ANR Project ANR-17-CE18-0019. Developing a natural peptide as a novel potent non-opioid analgesic – PeptOPain. Project summary. View Source
• [4] Diochot S, Alloui A, Rodrigues N, et al. Mambalgins, snake peptides against inflammatory and neuropathic pain through inhibition of ASIC channels. Pain. 2016;157(3):552-559. View Source
• [5] Two Amino Acid Substitutions Improve the Pharmacological Profile of the Snake Venom Peptide Mambalgin. Toxins (Basel). 2025;17(3):101. doi:10.3390/toxins17030101 View Source
• [6] Sun D, Liu S, Li S, et al. Cryo-EM structure of the ASIC1a–mambalgin-1 complex reveals that the peptide toxin mambalgin-1 inhibits acid-sensing ion channels through an unusual allosteric effect. Cell Discov. 2018;4:27. doi:10.1038/s41421-018-0026-1 View Source
• [7] Salinas M, Kessler P, Douguet D, et al. Mambalgin-1 pain-relieving peptide locks the hinge between α4 and α5 helices to inhibit rat acid-sensing ion channel 1a. Neuropharmacology. 2021;185:108453. doi:10.1016/j.neuropharm.2021.108453 View Source
• [8] Wu Y, Chen Z, Sigworth FJ, Canessa CM. Structure and analysis of nanobody binding to the human ASIC1a ion channel. Published online. View Source
• [9] Chinese Patent CN114316009A. Polypeptide and use thereof in analgesia. Published 2022-03-01. View Source
• [10] Mourier G, Salinas M, Kessler P, et al. Mambalgin-1 Pain-relieving Peptide, Stepwise Solid-phase Synthesis, Crystal Structure, and Functional Domain for Acid-sensing Ion Channel 1a Inhibition. J Biol Chem. 2016;291(6):2616-2629. doi:10.1074/jbc.M115.702373 View Source